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Steroids and steroid derivatives
Steroids and their derivatives are a diverse class of organic compounds characterized by a molecular framework consisting of four interconnected carbon rings, typically named ring A, B, C, and D. These molecules exhibit wide-ranging biological activities due to their structural flexibility, making them essential in various fields including medicine, research, and industry.
In medicinal chemistry, steroids such as corticosteroids are widely used for anti-inflammatory and immunosuppressive effects, while sex hormones like estrogens and androgens play crucial roles in reproductive health. Steroid derivatives have also found applications in agricultural science as growth promoters and in veterinary medicine to enhance animal performance and productivity.
Structurally, steroids can be modified at various positions to create new compounds with improved properties or novel biological activities. These modifications include changes in the side chains, ring substitution, and introduction of functional groups such as hydroxyls, aldehydes, and ketones. The diverse range of derivatives allows for targeted drug design tailored to specific physiological needs.
The synthesis of steroid derivatives often involves complex chemical reactions requiring precise control over reaction conditions and purification steps to achieve high yields and purity. Their extensive use underscores the importance of understanding their structure-activity relationships in both research and clinical applications.
Pregnane steroids
Brassinolides and derivatives
Bile acids, alcohols and derivatives
Cholesterols and derivatives
Steroidal saponins
Cholestane steroids
Hydroxysteroids
Bufanolides and derivatives
Stigmastanes and derivatives
Steroidal glycosides
Estrane steroids
Steroid lactones
Cucurbitacins
Ergostane steroids
Androstane steroids
Oxosteroids
Cycloartanols and derivatives
Physalins and derivatives
Steroid esters
20-oxosteroids
Steroids and steroid derivatives
Vitamin D and derivatives
Hydroxy bile acids, alcohols and derivatives
Cucurbitacin glycosides
Tanshinlactones and derivatives
Androgens and derivatives
Monohydroxy bile acids, alcohols and derivatives
Ergosterols and derivatives
Withanolides and derivatives
Sulfated steroids
Gluco/mineralocorticoids, progestogins and derivatives
Steroid acids
1-hydroxysteroids
Oxasteroids and derivatives
Cardenolide glycosides and derivatives
Steroidal alkaloids
Cardenolides and derivatives
Cholesteryl esters
Dihydroxy bile acids, alcohols and derivatives
Estrogens and derivatives
21-hydroxysteroids
Tetrahydroxy bile acids, alcohols and derivatives
Delta-5-steroids
Conanine-type alkaloids
Trihydroxy bile acids, alcohols and derivatives
Gorgostanes and derivatives
Spironolactones and derivatives
Azasteroids and derivatives
Cerveratrum-type alkaloids
Pentahydroxy bile acids, alcohols and derivatives
Jerveratrum-type alkaloids
17-furanylsteroids and derivatives
12-alpha-hydroxysteroids
Taurinated bile acids and derivatives
Steroid glucuronide conjugates
14-alpha-methylsteroids
Withanolide glycosides and derivatives
Spirosolanes and derivatives
Solanidines and derivatives
Delta-7-steroids
11-oxosteroids
Buxus alkaloids
Furospirostanes and derivatives
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Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...
